Cas no 90556-39-1 (9-Thiabicyclo[3.3.1]nonane, 2-chloro-, 9,9-dioxide)

• Product Name: 9-Thiabicyclo[3.3.1]nonane, 2-chloro-, 9,9-dioxide
• CAS No: 90556-39-1
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 819692
• PubChem ID: 281907
• Update Time: 2025-04-19

9-Thiabicyclo[3.3.1]nonane, 2-chloro-, 9,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[3.3.1]nonane, 2-chloro-, 9,9-dioxide
• 4-chloro-9λ⁶-thiabicyclo[3.3.1]nonane 9,9-dioxide
• NSC-134917
• 90556-39-1
• NSC134917
• NSC-634552
• DTXSID70300105
• NSC634552
• 4-chloro-9$l^{6}-thiabicyclo[3.3.1]nonane 9,9-dioxide
• 2-Chloro-9-thiabicyclo[3.3.1]nonane 9,9-dioxide

• Inchi： 1S/C8H13ClO2S/c9-7-5-4-6-2-1-3-8(7)12(6,10)11/h6-8H,1-5H2
• InChI Key： GBAMSMWXHXGKBX-UHFFFAOYSA-N
• SMILES： ClC1CCC2CCCC1S2(=O)=O

Computed Properties

• Exact Mass: 208.0324785g/mol
• Monoisotopic Mass: 208.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų